Ethyl 4-bromoacetoacetate
Overview
Description
Synthesis Analysis
The synthesis of ethyl 4-bromoacetoacetate derivatives involves several methods, focusing on bromination reactions and the utilization of ethyl acetoacetate as a precursor. For instance, the synthesis of Ethyl 2,2-Dibromo-4,4,4-Trifluoroacetoacetate demonstrates a related bromination process, highlighting the conditions affecting the yield such as the molar ratio of reactants, temperature, and reaction time, achieving a 73.9% yield under optimized conditions (Wang Chong-bin, 2012).
Molecular Structure Analysis
The molecular structure of ethyl 4-bromoacetoacetate derivatives is characterized by various spectroscopic techniques, including IR and NMR spectroscopy. These methods provide insights into the compound's molecular geometry, functional groups, and electronic environment, essential for understanding its reactivity and interaction with other molecules.
Chemical Reactions and Properties
Ethyl 4-bromoacetoacetate undergoes a variety of chemical reactions, including N-formylation, amination, and condensation reactions. For example, it has been used as an N-formylating reagent in the copper-catalyzed N-formylation of amines, producing N-formamides in moderate-to-excellent yields (Xiao-fang Li et al., 2018). Additionally, reactions with secondary beta-ketothioamides yield cyclic derivatives of N-substituted 2-acylmethylidene-1,3-thiazolidin-4-ones, showcasing its utility in synthesizing heterocyclic compounds (T. Jagodziński et al., 2000).
Scientific Research Applications
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Organic Synthesis : Ethyl 4-bromoacetoacetate is mainly used in the field of organic synthesis, as an important intermediate to prepare a variety of compounds . It can participate in esterification reaction, substitution reaction and condensation reaction .
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RNA Alkylation : In a study published in PLOS ONE, Ethyl 4-bromoacetoacetate was used to synthesize 4-bromomethylcoumarins, which were then used for selective alkylation of RNA nucleotides . This is an important field of RNA biochemistry, e.g. in applications of fluorescent labeling or in structural probing experiments . The study showed that selectivity of ribonucleotide alkylation depends on the substitution pattern of the reactive dye, and even more strongly on the modulation of the reaction conditions .
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Synthesis of 4-Bromomethylcoumarins : Ethyl 4-bromoacetoacetate can be used to synthesize 4-bromomethylcoumarins . This process involves treating Ethyl 4-bromoacetoacetate with different phenols under Pechmann cyclisation condition using concentrated sulphuric acid . The resulting 4-bromomethylcoumarins can be used in various applications, including the selective alkylation of RNA nucleotides .
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Medicine Synthesis : In the field of medicine, Ethyl 4-bromoacetoacetate may be used to synthesize certain drugs . The specific drugs and the methods of synthesis would depend on the specific requirements of the drug design .
Safety And Hazards
Ethyl 4-bromoacetoacetate is classified as having acute toxicity, both oral and dermal, and can cause skin and eye irritation . It is harmful if swallowed, inhaled, or comes into contact with skin . It is recommended to avoid all personal contact, including inhalation, and to use in a well-ventilated area . Protective clothing should be worn when there is a risk of exposure .
Future Directions
properties
IUPAC Name |
ethyl 4-bromo-3-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BrO3/c1-2-10-6(9)3-5(8)4-7/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDWUTQKXCZNAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20341720 | |
Record name | Ethyl 4-bromoacetoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20341720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromoacetoacetate | |
CAS RN |
13176-46-0 | |
Record name | Ethyl 4-bromoacetoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20341720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-bromoacetoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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